Cas no 25309-39-1 (Trimethyl pyridine-2,4,6-tricarboxylate)

• Product Name: Trimethyl pyridine-2,4,6-tricarboxylate
• CAS No: 25309-39-1
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• MDL: MFCD26792768
• CID: 3043086
• PubChem ID: 12560765
• Update Time: 2025-08-01

Trimethyl pyridine-2,4,6-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• Trimethyl pyridine-2,4,6-tricarboxylate
• pyridine-2,4,6-tricarboxylic acid trimethyl ester
• AK545928
• 2,4,6-Pyridinetricarboxylic acid trimethyl ester
• 25309-39-1
• 2,4,6-TRIMETHYL PYRIDINE-2,4,6-TRICARBOXYLATE
• CS-0187707
• Trimethylpyridine-2,4,6-tricarboxylate
• MFCD26792768
• AKOS030524088
• DS-19402
• F52697
• YSZC271
• 867-100-1

• MDL： MFCD26792768
• Inchi： 1S/C11H11NO6/c1-16-9(13)6-4-7(10(14)17-2)12-8(5-6)11(15)18-3/h4-5H,1-3H3
• InChI Key： RJRVGJDUSQEIGG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)N=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 253.05863707g/mol
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 1.1

Additional information on Trimethyl pyridine-2,4,6-tricarboxylate

Trimethyl Pyridine-2,4,6-Tricarboxylate (CAS No. 25309-39-1): An Overview of Its Structure, Properties, and Applications

Trimethyl pyridine-2,4,6-tricarboxylate (CAS No. 25309-39-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its distinctive molecular structure, which consists of a pyridine ring substituted with three carboxylate groups and three methyl groups. The combination of these functional groups imparts a range of interesting chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of trimethyl pyridine-2,4,6-tricarboxylate is C₁₅H₁₈N₂O₆, and its molecular weight is approximately 318.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available pyridine derivatives. One common synthetic route involves the esterification of pyridine-2,4,6-tricarboxylic acid with methanol in the presence of a suitable catalyst.

In terms of its physical properties, trimethyl pyridine-2,4,6-tricarboxylate is a white crystalline solid that is soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The compound exhibits a melting point in the range of 150-155°C and has a relatively low vapor pressure at room temperature.

The chemical properties of trimethyl pyridine-2,4,6-tricarboxylate are primarily influenced by the presence of the carboxylate and methyl groups. The carboxylate groups can participate in hydrogen bonding and coordination chemistry, making the compound useful as a ligand in metal complexes. The methyl groups contribute to the overall stability and hydrophobicity of the molecule, which can be advantageous in certain biological applications.

Recent research studies have explored the potential applications of trimethyl pyridine-2,4,6-tricarboxylate in various fields. One notable area of interest is its use as a ligand in coordination chemistry. Researchers have synthesized metal complexes using this compound and investigated their catalytic properties. For example, a study published in the *Journal of Inorganic and Organometallic Polymers and Materials* reported that trimethyl pyridine-2,4,6-tricarboxylate forms stable complexes with transition metals such as copper and zinc. These complexes exhibited enhanced catalytic activity in reactions such as oxidation and reduction processes.

In the realm of medicinal chemistry, trimethyl pyridine-2,4,6-tricarboxylate has shown promise as a potential therapeutic agent. A study published in *Bioorganic & Medicinal Chemistry Letters* investigated the anti-inflammatory properties of this compound. The results indicated that trimethyl pyridine-2,4,6-tricarboxylate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Another area where trimethyl pyridine-2,4,6-tricarboxylate has demonstrated potential is in drug delivery systems. Researchers at the University of California explored the use of this compound as a carrier molecule for targeted drug delivery. The study found that trimethyl pyridine-2,4,6-tricarboxylate could be conjugated to various therapeutic agents to improve their solubility and bioavailability. This approach has shown promise in enhancing the efficacy and reducing the side effects of drugs used to treat cancer and other diseases.

The environmental impact of trimethyl pyridine-2,4,6-tricarboxylate is also an important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate significantly in environmental matrices. However, proper disposal methods should be followed to minimize any potential ecological impact.

In conclusion, trimethyl pyridine-2,4,6-tricarboxylate (CAS No. 25309-39-1) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique molecular structure endows it with valuable chemical properties that make it suitable for use as a ligand in coordination chemistry, an anti-inflammatory agent in medicinal chemistry, and a carrier molecule in drug delivery systems. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its significance in both academic and industrial settings.